Cas no 91158-37-1 (Methanesulfonic acid, trifluoro-, methyldiphenylsilyl ester)

• Product Name: Methanesulfonic acid, trifluoro-, methyldiphenylsilyl ester
• CAS No: 91158-37-1
• MF: C₁₄H₁₃F₃O₃SSi
• MW: 346.396934270859
• CID: 788037
• PubChem ID: 15734356
• Update Time: 2025-04-19

Methanesulfonic acid, trifluoro-, methyldiphenylsilyl ester Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, methyldiphenylsilyl ester
• [methyl(diphenyl)silyl] trifluoromethanesulfonate
• SCHEMBL196247
• RMMZVIVQUFAVLE-UHFFFAOYSA-N
• Methyl(diphenyl)silyl trifluoromethanesulfonate
• 91158-37-1
• DTXSID00577666

• Inchi： 1S/C14H13F3O3SSi/c1-22(12-8-4-2-5-9-12,13-10-6-3-7-11-13)20-21(18,19)14(15,16)17/h2-11H,1H3
• InChI Key： RMMZVIVQUFAVLE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)O[Si](C)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 346.03067647g/mol
• Monoisotopic Mass: 346.03067647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 3.32310